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Carvedilol-d5 Carvedilol-d5
Brand Name: Vulcanchem
CAS No.: 929106-58-1
VCID: VC0114935
InChI: InChI=1S/C24H26N2O4/c1-28-21-10-4-5-11-22(21)29-14-13-25-15-17(27)16-30-23-12-6-9-20-24(23)18-7-2-3-8-19(18)26-20/h2-12,17,25-27H,13-16H2,1H3/i15D2,16D2,17D
SMILES: COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)O
Molecular Formula: C24H26N2O4
Molecular Weight: 411.513

Carvedilol-d5

CAS No.: 929106-58-1

Reference Standards

VCID: VC0114935

Molecular Formula: C24H26N2O4

Molecular Weight: 411.513

Carvedilol-d5 - 929106-58-1

CAS No. 929106-58-1
Product Name Carvedilol-d5
Molecular Formula C24H26N2O4
Molecular Weight 411.513
IUPAC Name 1-(9H-carbazol-4-yloxy)-1,1,2,3,3-pentadeuterio-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-ol
Standard InChI InChI=1S/C24H26N2O4/c1-28-21-10-4-5-11-22(21)29-14-13-25-15-17(27)16-30-23-12-6-9-20-24(23)18-7-2-3-8-19(18)26-20/h2-12,17,25-27H,13-16H2,1H3/i15D2,16D2,17D
Standard InChIKey OGHNVEJMJSYVRP-IZIHCQFESA-N
SMILES COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)O
Synonyms 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl]amino]-2-propanol-d5; Artist-d5; BM 14190; Cadilan-d5; Carca-d5; Cardivas-d5; Carloc-d5; Carvas-d5; Carvedilol-d5; Carvediol-d5; Coreg-d5; DQ 2466-d5; Dilatrend-d5; Dimitone-d5; Eucardic-d5; Korva
PubChem Compound 45358932
Last Modified Nov 11 2021
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